Cas no 61853-34-7 (Octane, 4-(2-bromoethoxy)-)

Octane, 4-(2-bromoethoxy)- structure
Octane, 4-(2-bromoethoxy)- structure
Product Name:Octane, 4-(2-bromoethoxy)-
CAS No:61853-34-7
MF:C10H21BrO
MW:237.177142858505
CID:464654
PubChem ID:71391703
Update Time:2025-04-19

Octane, 4-(2-bromoethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Octane, 4-(2-bromoethoxy)-
    • 4-(2-bromoethoxy)octane
    • DTXSID60813532
    • 61853-34-7
    • Inchi: 1S/C10H21BrO/c1-3-5-7-10(6-4-2)12-9-8-11/h10H,3-9H2,1-2H3
    • InChI Key: GNWOYMBDBJGODP-UHFFFAOYSA-N
    • SMILES: BrCCOC(CCC)CCCC

Computed Properties

  • Exact Mass: 236.07763
  • Monoisotopic Mass: 236.07758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 85.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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